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Chemical Profile & Safety Overview

The table below summarizes the key physical properties of oxalyl fluoride, which are crucial for

understanding and managing its reactivity [1] [2].

Property Value

Chemical Formula C₂F₂O₂ [1] [2]

Molecular Weight 94.017 g·mol⁻¹ [1] [2]

Melting Point -3 °C [1] [2]

Boiling Point 26.6 °C [1] [2]

Flash Point 21.9 °C [2]

Density 1.409 g·cm³ [2]

Major Hazards Toxic by inhalation; emits toxic fumes of F⁻ when heated to decomposition [2]
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Q1: What are the primary causes of an exothermic runaway
reaction when working with oxalyl fluoride?

Improper Temperature Control: The most common synthesis method involves reacting oxalyl

chloride with sodium fluoride. This reaction must be maintained within a specific temperature range
(-10°C to 50°C) [3]. Exceeding this range can accelerate the reaction, leading to a rapid temperature

and pressure increase.
Water Contamination: The presence of water can lead to hydrolysis, which may be exothermic and

produce hydrogen fluoride (HF), a highly corrosive and toxic gas.
Scale-up Issues: A reaction that is manageable on a small scale may produce excess heat more

quickly than it can be removed when scaled up. This is a significant concern for industrial
applications.

Q2: What are the immediate steps to take if a reaction becomes
uncontrollably exothermic?

Do NOT intervene directly. Your primary priority is immediate evacuation of all personnel from the
immediate area.

Activate emergency procedures. Alert others in the lab or facility and activate the fire alarm or
emergency response system.

Isolate the area. Close fume hood sashes if it can be done safely from a distance to contain vapors.
Contact emergency services. Inform them of the chemicals involved, specifically oxalyl fluoride
and potential HF release.

Q3: What specific engineering controls are required?

Primary Containment: Always use a certified fume hood with a minimum face velocity of 100 fpm

(0.5 m/s) to prevent inhalation exposure and contain spills.
Secondary Containment: Perform all transfers and reactions within a secondary tray to contain any

potential leaks or spills.
Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves (e.g., silver

shield), a lab coat, and chemical splash goggles. A face shield and respiratory protection may be
necessary for larger quantities or high-risk operations.
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The following diagram outlines a general workflow for the synthesis of oxalyl fluoride, emphasizing critical

control points for temperature management.

Synthesis Protocol (Based on Patent Data) [3]:

Objective: To prepare oxalyl fluoride from oxalyl chloride and sodium fluoride while managing the
exothermic reaction.

Reagents: Oxalyl chloride, finely powdered sodium fluoride (≤10 µm particle size), and a dry, aprotic
solvent (e.g., sulfolane, acetonitrile).

Procedure:
Setup: Assemble the apparatus in a fume hood. Ensure all glassware is clean and dry.

Preparation: Charge the reactor with the powdered sodium fluoride and the dry solvent.
Cooling: Begin vigorous stirring and cool the mixture to between -10°C and 0°C using a

cooling bath.
Addition: Slowly add oxalyl chloride to the cooled slurry, maintaining the temperature below
50°C. This addition should be controlled dropwise to manage the heat release.
Monitoring: Continuously monitor the internal temperature. If the temperature approaches

50°C, pause the addition and intensify cooling.
Completion: After addition is complete, allow the reaction to stir until it stabilizes at room

temperature. The oxalyl fluoride (boiling point 26.6°C) can be collected by distillation.

Safety Data & Emergency Preparedness

This table lists the key hazard codes and recommended safety measures [2].

Hazard Aspect Details

Risk Codes R23/24/25 (Toxic by inhalation, in contact with skin, and if swallowed), R34 (Causes
burns), R37 (Irritating to respiratory system) [2].

Decomposition When heated, it emits toxic fumes of fluorine compounds (F⁻) [2].

Safety Focus Use engineering controls (fume hood), avoid heat and moisture, and have specific

neutralizing agents (e.g., for HF) available in the emergency response plan.
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The search results revealed a scarcity of detailed, publicly available safety data sheets (SDS) or dedicated

studies on the thermal hazards of oxalyl fluoride.

Consult Official SDS: It is critical to obtain and review the full Safety Data Sheet from a commercial
supplier like Alfa-Aesar or Apollo Scientific before working with this compound [4].

Perform Calorimetry: For process development, conducting your own calorimetric studies (e.g.,
using a DSC or ARC) is highly recommended to directly measure the heat flow and potential for

adiabatic runaway in your specific reaction setup.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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